Cas no 1701660-17-4 (3-(4-methylpent-1-yn-3-yl)aminopyrazine-2-carboxylic acid)

• Product Name: 3-(4-methylpent-1-yn-3-yl)aminopyrazine-2-carboxylic acid
• CAS No: 1701660-17-4
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5761507
• PubChem ID: 165779573
• Update Time: 2025-10-23

3-(4-methylpent-1-yn-3-yl)aminopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1701660-17-4
• 3-[(4-methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid
• EN300-1449956
• 3-(4-methylpent-1-yn-3-yl)aminopyrazine-2-carboxylic acid

• Inchi： 1S/C11H13N3O2/c1-4-8(7(2)3)14-10-9(11(15)16)12-5-6-13-10/h1,5-8H,2-3H3,(H,13,14)(H,15,16)
• InChI Key： PKKGJPKUVHLZEZ-UHFFFAOYSA-N
• SMILES： OC(C1C(=NC=CN=1)NC(C#C)C(C)C)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.1Ų

Additional information on 3-(4-methylpent-1-yn-3-yl)aminopyrazine-2-carboxylic acid

3-(4-Methylpent-1-yn-3-yl)aminopyrazine-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1701660-17-4, known as 3-(4-methylpent-1-yn-3-yl)aminopyrazine-2-carboxylic acid, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this compound features a pyrazine ring substituted with an amino group at position 3 and a carboxylic acid group at position 2, along with a 4-methylpent-1-yne substituent attached to the amino group. This combination of functional groups makes it a versatile molecule for further chemical modifications and applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-(4-methylpent-1-yn-3-yl)aminopyrazine-2-carboxylic acid through various methodologies, including multi-component reactions and catalytic processes. These methods not only enhance the efficiency of synthesis but also allow for the exploration of its structural analogs, which could potentially expand its application scope. The pyrazine ring, being aromatic and electron-deficient, plays a crucial role in determining the electronic properties of the molecule, making it suitable for applications in materials science, such as in the development of advanced materials for electronics or sensors.

In terms of biological applications, 3-(4-methylpent-1-yne)aminopyrazine derivatives have shown promising results in preliminary studies as potential candidates for drug development. The presence of the carboxylic acid group provides an opportunity for further functionalization, such as forming amides or esters, which can enhance bioavailability and target specificity. Recent research has focused on evaluating its potential as an inhibitor of specific enzymes or receptors, which could pave the way for novel therapeutic interventions in areas such as oncology or neurodegenerative diseases.

The 4-methylpent-1-yne substituent introduces additional complexity to the molecule's structure, influencing its physical properties such as solubility and stability. This substituent also contributes to the molecule's reactivity, making it a valuable building block in organic synthesis. Its ability to undergo various transformations, including cycloadditions and conjugate additions, has been explored in recent studies, highlighting its versatility in constructing complex molecular frameworks.

From an environmental standpoint, understanding the degradation pathways and ecological impact of 3-(4-methylpent-1-yne)aminopyrazine derivatives is essential for sustainable chemical practices. Recent studies have investigated its biodegradability under different environmental conditions, providing insights into its potential risks and mitigation strategies. These findings underscore the importance of responsible chemical design to minimize adverse environmental effects while maximizing beneficial applications.

In conclusion, 3-(4-methylpent-1-yne)aminopyrazine derivatives represent a fascinating class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their properties and potential uses, positioning them as valuable tools in both academic and industrial settings. As advancements in synthetic methods and analytical techniques continue to evolve, this compound is likely to play an increasingly significant role in driving innovation across various fields.